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Compound of Interest

Compound Name:
1-Hydroxycyclohexyl phenyl

ketone

Cat. No.: B179516 Get Quote

A Technical Guide to 1-Hydroxycyclohexyl
Phenyl Ketone
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 1-Hydroxycyclohexyl phenyl ketone, a

compound of significant interest in various chemical and industrial applications, including its

role as a photoinitiator. This document outlines its core physicochemical properties, a detailed

experimental protocol for its synthesis, and a logical workflow for its preparation.

Core Physicochemical Data
1-Hydroxycyclohexyl phenyl ketone, also known as Irgacure 184, is a widely used α-

hydroxyketone photoinitiator.[1][2] Its fundamental properties are summarized below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b179516?utm_src=pdf-interest
https://www.benchchem.com/product/b179516?utm_src=pdf-body
https://www.benchchem.com/product/b179516?utm_src=pdf-body
https://www.guidechem.com/question/how-to-prepare-1-hydroxycycloh-id138629.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=947-19-3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b179516?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C13H16O2 [3][4]

Molecular Weight 204.26 g/mol [2][3]

CAS Number 947-19-3 [5][3][4]

Appearance White crystalline powder [6]

Melting Point 47-50 °C

Boiling Point 175 °C at 15 mm Hg [7]

Synonyms
1-Benzoylcyclohexanol,

Irgacure 184
[2][3]

Applications in Research and Development
1-Hydroxycyclohexyl phenyl ketone is primarily utilized as a high-efficiency photoinitiator for

UV-curable systems, such as coatings, inks, and adhesives.[6][7] Upon exposure to UV

radiation, it undergoes a photochemical reaction to generate reactive species that initiate

polymerization.[6] Its non-yellowing property makes it particularly valuable for clear coatings

and inks.[6] Beyond its role as a photoinitiator, it has also been employed as a reagent in

organic synthesis, for instance, in the oxidation of primary alcohols and aldehydes to carboxylic

acids.[8]

Experimental Protocol: Synthesis of 1-
Hydroxycyclohexyl Phenyl Ketone
The synthesis of 1-Hydroxycyclohexyl phenyl ketone can be achieved through a multi-step

process, commonly involving a Friedel-Crafts acylation, followed by chlorination and

subsequent hydrolysis.[1][9][10] The following is a representative protocol based on

established methodologies.

Step 1: Friedel-Crafts Acylation to form Cyclohexyl Phenyl Ketone

Reaction Setup: To a reaction flask equipped with a stirrer, add anhydrous aluminum chloride

(catalyst) and benzene. Cool the mixture to approximately 5-10°C using an ice bath.[9]
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Addition of Acylating Agent: Slowly add cyclohexanecarbonyl chloride to the cooled benzene

and catalyst mixture. The weight ratio of benzene to aluminum chloride to

cyclohexanecarbonyl chloride is typically around 9:3:3.26.[9]

Reaction: Maintain the reaction temperature at approximately 15°C and stir for at least 2.5

hours.[9]

Work-up: After the reaction is complete, the mixture is carefully quenched, and the organic

layer containing cyclohexyl phenyl ketone is separated.

Step 2: Chlorination of Cyclohexyl Phenyl Ketone

Reaction Setup: Add the cyclohexyl phenyl ketone obtained from Step 1 into a chlorination

vessel.

Chlorination: Heat the ketone to approximately 60°C and introduce chlorine gas to initiate the

chlorination reaction, yielding 1-chlorocyclohexyl phenyl ketone.[1][9]

Step 3: Alkaline Hydrolysis to form 1-Hydroxycyclohexyl Phenyl Ketone

Reaction Setup: Prepare an aqueous solution of sodium hydroxide.

Hydrolysis: Add the 1-chlorocyclohexyl phenyl ketone from Step 2 to the sodium hydroxide

solution. The reaction is stirred until completion.[1][9]

Extraction and Purification: The product, 1-Hydroxycyclohexyl phenyl ketone, is then

extracted using a suitable solvent like toluene. The solvent is subsequently removed, and the

crude product can be purified by recrystallization to yield the final white crystalline solid.[1][9]

Logical and Experimental Workflows
The synthesis of 1-Hydroxycyclohexyl phenyl ketone follows a logical progression from

starting materials to the final product. This workflow is visualized below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://patents.google.com/patent/CN102267887A/en
https://patents.google.com/patent/CN102267887A/en
https://www.guidechem.com/question/how-to-prepare-1-hydroxycycloh-id138629.html
https://patents.google.com/patent/CN102267887A/en
https://www.benchchem.com/product/b179516?utm_src=pdf-body
https://www.guidechem.com/question/how-to-prepare-1-hydroxycycloh-id138629.html
https://patents.google.com/patent/CN102267887A/en
https://www.benchchem.com/product/b179516?utm_src=pdf-body
https://www.guidechem.com/question/how-to-prepare-1-hydroxycycloh-id138629.html
https://patents.google.com/patent/CN102267887A/en
https://www.benchchem.com/product/b179516?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b179516?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Starting Materials

Synthesis Steps

Intermediates

Final Product

Cyclohexanecarboxylic Acid

Cyclohexanecarbonyl Chloride

 w/ Thionyl Chloride

Benzene

Step 1: Acylation
(Friedel-Crafts Reaction)

Thionyl Chloride / PCl3 Aluminum Chloride

 CatalystCyclohexyl Phenyl Ketone

Step 2: Chlorination

1-Chlorocyclohexyl Phenyl Ketone

Step 3: Alkaline Hydrolysis

1-Hydroxycyclohexyl Phenyl Ketone

 w/ Cl2 w/ NaOH(aq)
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Caption: Synthetic pathway of 1-Hydroxycyclohexyl phenyl ketone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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